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Compound of Interest

Compound Name: OGDA
Cat. No.: B12396858
Get Quote
\ J

This guide provides an in-depth overview of OGDA (OregonGreen488-labeled D-amino acid), a
green fluorescent probe used for visualizing peptidoglycan synthesis in bacteria. It is intended
for researchers, scientists, and drug development professionals working in microbiology, cell
biology, and antibiotic discovery.

Quantitative Data

The following tables summarize the key quantitative properties of OGDA.

Table 1: Physicochemical and Optical Properties of OGDA
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Property Value Reference
Molecular Weight 498.39 g/mol [1112]
Formula C24H16F2N20s [1][2]

Purity 298% (HPLC) [1][2]
Solubility Soluble to 100 mM in DMSO [1112]
Excitation Maximum (Aabs) 501 nm [11[2][3][4]
Emission Maximum (Aem) 526 nm [1112113114]
Closest Laser Line 488 nm [11[2]
Emission Color Green [1][2]

Table 2: Applications of OGDA

Application

Description

Labeling Peptidoglycans

Suitable for labeling peptidoglycans in live

Gram-positive and some Gram-negative
bacteria.[1][2][3][4]

Super-Resolution Microscopy

Compatible with Stimulated Emission Depletion

(STED) microscopy, allowing for imaging at a
resolution below 100 nm.[1][2][3][4]

Confocal Microscopy

Can be used for standard confocal fluorescence

microscopy.[3]

Experimental Protocols

This section details a general protocol for labeling bacteria with OGDA. The specific

concentrations and incubation times may need to be optimized for different bacterial species

and experimental conditions.

Materials
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» OGDA stock solution (e.g., 100 mM in DMSO)

o Bacterial culture in exponential growth phase

o Phosphate-buffered saline (PBS) or appropriate buffer
o Fixative (e.g., 4% paraformaldehyde in PBS), optional
e Microscope slides and coverslips

¢ Fluorescence microscope (confocal or STED)

Procedure

» Bacterial Culture Preparation: Grow the bacterial strain of interest in a suitable liquid medium
to the exponential growth phase.

e OGDA Labeling:

o Dilute the OGDA stock solution to the desired final concentration in the bacterial culture. A
typical starting concentration is 1 mM.[3][4]

o Incubate the culture with OGDA for a specific duration. The labeling time can range from a
short pulse (e.g., 1-5 minutes) to visualize active sites of peptidoglycan synthesis, to
longer periods covering a significant portion of the cell cycle.[3][4] For example, a 5-minute
labeling of E. coli corresponds to less than 20% of its cell cycle.[3]

e Washing:
o After incubation, centrifuge the bacterial culture to pellet the cells.
o Remove the supernatant containing excess OGDA.
o Resuspend the cell pellet in fresh, pre-warmed medium or PBS.
o Repeat the washing step 2-3 times to minimize background fluorescence.

» Fixation (Optional):
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o If fixation is required, resuspend the washed cells in a fixative solution (e.g., 4%
paraformaldehyde in PBS) and incubate for an appropriate time.

o Wash the fixed cells with PBS to remove the fixative.

o Microscopy:
o Resuspend the final cell pellet in a small volume of PBS or mounting medium.
o Mount a small aliquot of the cell suspension on a microscope slide with a coverslip.

o Image the labeled bacteria using a fluorescence microscope with appropriate filter sets for
the OregonGreen488 fluorophore (excitation ~488 nm, emission ~526 nm). For super-
resolution imaging, a STED microscope is required.

Signaling Pathways and Mechanisms

OGDA is not known to be directly involved in specific signaling pathways. Instead, its utility lies
in its ability to be incorporated into the bacterial cell wall, allowing for the visualization of
peptidoglycan biosynthesis. This process is a fundamental aspect of bacterial growth and is a
key target for many antibiotics.

The incorporation of OGDA and other fluorescent D-amino acids (FDAAS) is mediated by
transpeptidases, which are penicillin-binding proteins (PBPs) and L,D-transpeptidases (Ldts).
[5] These enzymes are involved in the cross-linking of peptide chains in the peptidoglycan
structure. FDAAs are thought to be incorporated via a D-amino acid exchange reaction.[5]

Visualizations
Peptidoglycan Synthesis and OGDA Incorporation

The following diagram illustrates the process of peptidoglycan synthesis and the incorporation
of OGDA.
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Caption: Incorporation of OGDA into the bacterial peptidoglycan layer.

General Experimental Workflow for Bacterial Labeling
with OGDA

This diagram outlines the typical workflow for a bacterial labeling experiment using OGDA.
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Caption: General workflow for labeling bacteria with OGDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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